1,3-Difluoro-5-(methoxymethoxy)benzene
Overview
Description
1,3-Difluoro-5-(methoxymethoxy)benzene is a chemical compound with the CAS Number: 749230-20-4 . It has a molecular weight of 174.15 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with two fluorine atoms and a methoxymethoxy group attached to it .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . The storage temperature is 2-8°C .Scientific Research Applications
Synthesis and Conformational Properties
The compound has been utilized in the synthesis of nonsymmetric pillar[5]arenes through catalytic cyclocondensation, demonstrating its utility in creating complex organic architectures with potential applications in molecular recognition and sensing (Kou et al., 2010).
Material Science Applications
In material science, derivatives of 1,3-difluoro-5-(methoxymethoxy)benzene have been used to synthesize highly fluorinated monomers for creating polyethers. These polymers exhibit low dielectric properties, high thermal stability, and hydrophobicity, showcasing their potential in electronic and coating applications (Fitch et al., 2003).
Catalysis and Organic Transformations
The compound plays a role in catalytic processes as well. Research has demonstrated its involvement in the synthesis of palladium(II) complexes, which are effective catalysts in cross-coupling reactions. This application highlights its importance in creating complex organic molecules, potentially useful in pharmaceuticals and agrochemicals (Deschamps et al., 2007).
Advanced Materials Development
Further extending its application into advanced materials, studies have explored its use in developing metal–organic frameworks (MOFs) with exceptional gas adsorption properties. These materials are crucial for environmental remediation, including hydrogen storage and carbon dioxide capture, underscoring the compound's role in addressing energy and environmental challenges (Du et al., 2017).
Electronic and Photonic Materials
Moreover, the synthesis of ionic liquid-benzene mixtures incorporating this compound has provided insights into liquid structure and potential applications in green chemistry and ionic liquid research. The study of these mixtures can lead to the development of novel solvents and electrolytes for electrochemical applications (Deetlefs et al., 2005).
Safety and Hazards
Properties
IUPAC Name |
1,3-difluoro-5-(methoxymethoxy)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8F2O2/c1-11-5-12-8-3-6(9)2-7(10)4-8/h2-4H,5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
REORUPXCJAYBDV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=CC(=CC(=C1)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8F2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80710135 |
Source
|
| Record name | 1,3-Difluoro-5-(methoxymethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80710135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
749230-20-4 |
Source
|
| Record name | 1,3-Difluoro-5-(methoxymethoxy)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80710135 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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